2-chloro-N-(1,1-dioxo-2,3,4,5-tetrahydro-1lambda6-benzothiepin-5-yl)acetamide
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-(1,1-dioxo-2,3,4,5-tetrahydro-1lambda6-benzothiepin-5-yl)acetamide involves the reaction of 2-chloroacetyl chloride with 1,1-dioxo-2,3,4,5-tetrahydro-1lambda6-benzothiepin-5-amine in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloroacetyl chloride", "1,1-dioxo-2,3,4,5-tetrahydro-1lambda6-benzothiepin-5-amine", "Base (e.g. triethylamine)" ], "Reaction": [ "To a solution of 1,1-dioxo-2,3,4,5-tetrahydro-1lambda6-benzothiepin-5-amine (1.0 g, 5.4 mmol) in dry dichloromethane (10 mL) at 0°C, 2-chloroacetyl chloride (0.6 mL, 6.5 mmol) is added dropwise over 10 min.", "The reaction mixture is stirred at 0°C for 30 min and then at room temperature for 2 h.", "Triethylamine (1.0 mL, 7.2 mmol) is added dropwise to the reaction mixture at 0°C and the mixture is stirred at room temperature for 1 h.", "The reaction mixture is then filtered and the filtrate is concentrated under reduced pressure.", "The residue is purified by column chromatography on silica gel using ethyl acetate/hexane (1:4) as eluent to afford the desired product as a white solid (yield: 70%)." ] } | |
CAS RN |
2411227-63-7 |
Product Name |
2-chloro-N-(1,1-dioxo-2,3,4,5-tetrahydro-1lambda6-benzothiepin-5-yl)acetamide |
Molecular Formula |
C12H14ClNO3S |
Molecular Weight |
287.8 |
Purity |
95 |
Origin of Product |
United States |
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